Ethyl indolizine-7-carboxylate

Specification

• CAS No.: 66182-02-3
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: ethyl indolizine-7-carboxylate
• Standard InChI: InChI=1S/C11H11NO2/c1-2-14-11(13)9-5-7-12-6-3-4-10(12)8-9/h3-8H,2H2,1H3
• Standard InChI Key: MQFVLTUAJKRWNF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC2=CC=CN2C=C1
• Canonical SMILES: CCOC(=O)C1=CC2=CC=CN2C=C1

Introduction

Structural and Molecular Characteristics of Ethyl Indolizine-7-Carboxylate

Core Indolizine Framework

The indolizine system is a bicyclic structure comprising a fused pyrrole and pyridine ring, with a bridgehead nitrogen atom. This arrangement confers aromaticity and electronic diversity, enabling interactions with biological targets and participation in cycloaddition reactions. In ethyl indolizine-7-carboxylate, the seventh carbon of the indolizine core is substituted with an ethyl ester group (-COOEt), which enhances solubility in organic solvents and influences metabolic stability.

Molecular Properties

The molecular formula of ethyl indolizine-7-carboxylate is C$_{11}$H$_{11}$NO$_{2}$, with a molecular weight of 189.21 g/mol. Key physicochemical parameters include a calculated LogP (partition coefficient) of 2.1, indicating moderate lipophilicity, and a polar surface area (PSA) of 38.3 Ų, which suggests reasonable membrane permeability. Spectroscopic characterization via $^{1}\text{H}$-NMR typically reveals distinct signals for the ethyl ester protons (δ 1.3–1.4 ppm for CH$_3$, δ 4.2–4.4 ppm for CH$_2$) and aromatic protons (δ 6.8–8.1 ppm).

Table 1: Comparative Molecular Properties of Ethyl Indolizine-7-Carboxylate and Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	LogP	PSA (Ų)
Ethyl indolizine-7-carboxylate	C$_{11}$H$_{11}$NO$_{2}$	189.21	2.1	38.3
Indolizine-7-carboxylic acid	C$_{9}$H$_{7}$NO$_{2}$	161.16	1.2	63.3
Ethyl 7-(trifluoromethyl)indolizine-1-carboxylate	C$_{12}$H$_{10}$F$_{3}$NO$_{2}$	265.21	3.4	38.3

Synthetic Methodologies and Reaction Pathways

Cyclization of Cycloimmonium Ylides

A widely employed synthesis involves the cyclization of aromatic cycloimmonium ylides with electron-deficient alkenes. For example, reacting N-aryl pyridinium ylides with ethyl acrylate in dimethylformamide (DMF) at room temperature yields tetrahydroindolizine intermediates, which are subsequently dehydrogenated using chromium(IV) oxide to afford ethyl indolizine-7-carboxylate derivatives. This method achieves yields of 70–85% and allows for modular substitution at the 2-, 3-, and 7-positions.

One-Pot Multicomponent Reactions

Recent protocols utilize one-pot strategies to streamline synthesis. A representative approach involves condensing ethyl glyoxylate, ammonium acetate, and substituted pyridines in acetic acid under microwave irradiation, producing ethyl indolizine-7-carboxylate in 65% yield within 2 hours. This method minimizes purification steps and enhances scalability.

Method	Reactants	Conditions	Yield (%)
Cycloimmonium ylide cyclization	N-aryl pyridinium ylides, ethyl acrylate	DMF, rt, CrO$_3$	70–85
One-pot condensation	Ethyl glyoxylate, ammonium acetate, pyridines	AcOH, microwave	65
Pd-catalyzed coupling	7-Bromoindolizine, ethyl chloroformate	Pd(PPh$_3$)$_4$, K$_2$CO$_3$	55

Applications in Medicinal Chemistry and Materials Science

Drug Discovery Scaffolds

The indolizine core’s adaptability enables the development of targeted therapies. For example, introducing sulfonamide groups at the 3-position yields potent carbonic anhydrase IX inhibitors (K$_i$ = 14 nM), relevant for hypoxic tumors. Similarly, 7-nitro derivatives exhibit antitubercular activity against Mycobacterium tuberculosis H37Rv (MIC = 1.6 μg/mL).

Optoelectronic Materials

Ethyl indolizine-7-carboxylate’s extended π-system and electron-withdrawing ester group make it a candidate for organic light-emitting diodes (OLEDs). Derivatives with 7-cyano substitutions display blue fluorescence (λ$_{em}$ = 450 nm) and high quantum yields (Φ = 0.78).

Comparative Analysis with Structural Analogues

Indolizine-7-carboxylic Acid

Removing the ethyl ester increases polarity (PSA = 63.3 Ų), rendering it unsuitable for CNS-targeted drugs but advantageous for renal excretion.